Cas no 17132-78-4 (Pyridine-2,3-dicarbonitrile)

• Product Name: Pyridine-2,3-dicarbonitrile
• CAS No: 17132-78-4
• MF: C₇H₃N₃
• MW: 129.118820428848
• MDL: MFCD00191682
• CID: 185796
• PubChem ID: 87575314
• Update Time: 2025-06-07

Pyridine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyridine-2,3-dicarbonitrile
• Pyridinedicarbonitrile
• 2,3-Dicyanopyridine
• Pyridine-2,3-dicarbonitirle
• AKOS 90430
• 2,3-Pyridinedicarbonitrile
• 2,3-Pyridinedicarbonitrile(6CI,8CI,9CI)
• DICYANOPYRIDINE
• GHFGOVUYCKZOJH-UHFFFAOYSA-N
• 8811AA
• SBB055634
• TRA0005022
• FCH1116926
• VP13987
• MB00858
• BC207485
• AX8149725
• P1218
• DTXSID00169060
• SCHEMBL18611
• T71913
• MFCD00191682
• BS-44107
• AKOS000280006
• FT-0691371
• 17132-78-4
• AC-14254
• DB-111713
• DTXCID1091551

• MDL： MFCD00191682
• Inchi： 1S/C7H3N3/c8-4-6-2-1-3-10-7(6)5-9/h1-3H
• InChI Key： GHFGOVUYCKZOJH-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#N)C=1C#N

Computed Properties

• Exact Mass: 129.03300
• Monoisotopic Mass: 129.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 60.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.25
• Melting Point: 78.0 to 82.0 deg-C
• Boiling Point: 342.2°C at 760 mmHg
• Flash Point: 120°C
• Refractive Index: 1.567
• PSA: 60.47000
• LogP: 0.82496
• Solubility: Uncertain

Pyridine-2,3-dicarbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26-S36/37/39
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on Pyridine-2,3-dicarbonitrile

Pyridine-2,3-dicarbonitrile (CAS No. 17132-78-4): An Overview of Its Properties, Applications, and Recent Research

Pyridine-2,3-dicarbonitrile (CAS No. 17132-78-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a pyridine ring with two cyano groups attached at the 2 and 3 positions. The distinctive properties of pyridine-2,3-dicarbonitrile make it a valuable building block in various synthetic processes and a subject of ongoing research for its potential applications in drug discovery and materials science.

The chemical formula of pyridine-2,3-dicarbonitrile is C₇H₄N₂, and it has a molecular weight of approximately 124.11 g/mol. This compound is known for its high thermal stability and low solubility in water, which are important factors in its use as an intermediate in the synthesis of more complex molecules. The cyano groups in pyridine-2,3-dicarbonitrile are highly reactive, making it an excellent starting material for the preparation of nitriles, amides, and other nitrogen-containing compounds.

In recent years, the study of pyridine-2,3-dicarbonitrile has expanded to include its potential applications in medicinal chemistry. One notable area of research involves the use of this compound as a precursor for the synthesis of bioactive molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of several novel pyridine-based derivatives from pyridine-2,3-dicarbonitrile, which exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the potential of pyridine-2,3-dicarbonitrile as a key intermediate in the development of new drugs.

Beyond its medicinal applications, pyridine-2,3-dicarbonitrile has also been explored for its use in materials science. The unique electronic properties of this compound make it suitable for the fabrication of conductive polymers and other advanced materials. A recent study published in Advanced Materials demonstrated that pyridine-2,3-dicarbonitrile-based polymers exhibit excellent electrical conductivity and stability under various environmental conditions. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of pyridine-2,3-dicarbonitrile can be achieved through several routes, including the Vilsmeier-Haack reaction and the cyanoethylation of pyridines. The choice of synthetic method often depends on the desired purity and yield of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly processes for the production of pyridine-2,3-dicarbonitrile. For example, a study published in Green Chemistry described a novel catalytic system that significantly reduced reaction times and minimized waste generation during the synthesis.

In addition to its synthetic utility, pyridine-2,3-dicarbonitrile has been studied for its environmental impact. While this compound is not classified as hazardous or toxic under current regulations, it is important to handle it with care to avoid potential health risks associated with inhalation or skin contact. Research into the biodegradability and environmental fate of pyridine-2,3-dicarbonitrile-based compounds is ongoing to ensure their safe use in industrial and pharmaceutical applications.

The future prospects for pyridine-2,3-dicarbonitrile are promising. Ongoing research continues to uncover new applications and improve synthetic methods for this versatile compound. As our understanding of its properties deepens, it is likely that pyridine-2,3-dicarbonitrile will play an increasingly important role in various scientific and industrial fields.